Cas no 1538029-20-7 (2-(1H-pyrrol-3-yl)propanenitrile)

• Product Name: 2-(1H-pyrrol-3-yl)propanenitrile
• CAS No: 1538029-20-7
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 5989832
• PubChem ID: 68742039
• Update Time: 2025-06-12

2-(1H-pyrrol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-3-yl)propanenitrile
• EN300-1842896
• 1538029-20-7
• SCHEMBL3680006

• Inchi： 1S/C7H8N2/c1-6(4-8)7-2-3-9-5-7/h2-3,5-6,9H,1H3
• InChI Key： QUIFAOMOLYVJFG-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)C(C#N)C

Computed Properties

• Exact Mass: 120.068748264g/mol
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.6Ų

Additional information on 2-(1H-pyrrol-3-yl)propanenitrile

Recent Advances in the Study of 2-(1H-pyrrol-3-yl)propanenitrile (CAS: 1538029-20-7) and Its Applications in Chemical Biology and Medicine

2-(1H-pyrrol-3-yl)propanenitrile (CAS: 1538029-20-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a promising candidate for further research and development.

The compound's pyrrole moiety is known for its role in various biologically active molecules, including natural products and synthetic drugs. The presence of the nitrile group further enhances its reactivity, allowing for diverse chemical modifications. Recent research has focused on optimizing the synthesis of 2-(1H-pyrrol-3-yl)propanenitrile to improve yield and purity, which is critical for its application in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a building block for novel kinase inhibitors. The study demonstrated that derivatives of 2-(1H-pyrrol-3-yl)propanenitrile exhibited selective inhibition of specific kinase targets, suggesting its utility in targeted cancer therapies. The findings highlight the compound's versatility and its potential to address unmet medical needs in oncology.

Another area of interest is the compound's role in the development of small-molecule probes for studying biological pathways. A recent preprint on bioRxiv detailed the use of 2-(1H-pyrrol-3-yl)propanenitrile as a scaffold for designing fluorescent probes that can visualize cellular processes in real-time. This application underscores the compound's value in chemical biology, where it can aid in understanding complex biological mechanisms.

Despite these advancements, challenges remain in the large-scale production and stability of 2-(1H-pyrrol-3-yl)propanenitrile. A 2024 report in Organic Process Research & Development addressed these issues by proposing a scalable synthetic route with improved environmental sustainability. The report emphasized the importance of green chemistry principles in the industrial application of this compound.

In conclusion, 2-(1H-pyrrol-3-yl)propanenitrile (CAS: 1538029-20-7) represents a promising compound with diverse applications in chemical biology and medicine. Ongoing research continues to uncover its potential, from drug discovery to biological imaging. Future studies should focus on further elucidating its mechanisms of action and expanding its therapeutic applications.